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Introduction: Isomalt as a Novel Excipient for
Pharmaceutical 3D Printing

The advent of three-dimensional (3D) printing in the pharmaceutical sector is heralding a new
era of personalized medicine, where dosage forms can be tailored to individual patient needs
with unprecedented precision in dose, shape, and release kinetics.[1] The choice of excipient is
paramount to the success of 3D printing, as it must possess suitable physicochemical
properties for the specific printing technology while being pharmaceutically acceptable.
Isomalt, a sugar alcohol widely used in the food and pharmaceutical industries, has emerged
as a promising candidate for this advanced manufacturing technique.[2]

Isomalt's utility in 3D printing is attributed to its favorable thermal properties, low
hygroscopicity, good flowability, and its ability to form a stable amorphous solid dispersion,
which can enhance the solubility of poorly water-soluble drugs.[3] Unlike many other sugars,
isomalt is less prone to crystallization and burning during thermal processing, making it
particularly suitable for melt-based 3D printing techniques.[4][5] Its water-solubility and
biodegradability are advantageous for creating immediate-release dosage forms and temporary
scaffolds for tissue engineering.[2][4][6][7]

This comprehensive guide provides detailed application notes and protocols for utilizing
isomalt in three major pharmaceutical 3D printing technologies: Fused Deposition Modeling
(FDM), Selective Laser Sintering (SLS), and Binder Jetting. The protocols are designed to be a
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robust starting point for researchers and drug development professionals, with explanations of
the underlying scientific principles to facilitate adaptation and optimization for specific active
pharmaceutical ingredients (APIs) and desired product outcomes.

Fused Deposition Modeling (FDM) with Isomalt-
Based Filaments

FDM is an extrusion-based 3D printing method where a thermoplastic filament is heated,
extruded through a nozzle, and deposited layer-by-layer to create a three-dimensional object.
[8] For pharmaceutical applications, the key is the preparation of a drug-loaded filament,
typically through Hot-Melt Extrusion (HME).[7][9]

Scientific Principles and Rationale

The successful fabrication of a drug-loaded isomalt filament hinges on the principle of forming
a solid dispersion, where the API is molecularly dispersed within the isomalt matrix.[7] This is
often achieved by processing the mixture above the melting point of isomalt, ensuring the drug
dissolves in the molten carrier. The rapid cooling upon extrusion helps to lock the API in an
amorphous state, which can significantly enhance the dissolution rate of poorly soluble drugs.
[10]

Isomalt's relatively low melting point (around 145-150°C) and thermal stability make it a
suitable candidate for HME.[3] The addition of a plasticizer may be necessary to improve the
flexibility and reduce the brittleness of the resulting filament, ensuring it can be spooled and fed
through the 3D printer without breaking.

Experimental Workflow for FDM of Isomalt-Based
Pharmaceuticals
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Figure 1: General workflow for creating pharmaceutical tablets using FDM with isomalt-based
filaments.

Protocol: Preparation of Drug-Loaded Isomalt Filaments
via HME

Objective: To prepare a 1.75 mm diameter filament of an isomalt-based solid dispersion
containing a model API.

Materials:

Isomalt (pharmaceutical grade)

Active Pharmaceutical Ingredient (API)

Plasticizer (e.g., Polyethylene Glycol (PEG), Triethyl Citrate)

Mortar and pestle or V-blender

Hot-Melt Extruder with a 1.75 mm die

Filament roller/spooler
Methodology:
e Pre-blending:

o Accurately weigh the Isomalt, API, and plasticizer. A starting formulation could be 80-90%
Isomalt, 5-15% API, and 1-5% plasticizer.

o Geometrically mix the powders in a mortar and pestle or a V-blender for 15-20 minutes to
ensure a homogenous mixture.

e Hot-Melt Extrusion:
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o Set the temperature profile of the extruder. For isomalt, a gradually increasing profile from
120°C to 150°C is a good starting point. The final zone at the die should be around the
melting point of isomalt.

o Feed the powder blend into the extruder at a constant rate.

o Set the screw speed to a low to moderate value (e.g., 20-50 rpm) to ensure adequate
mixing and residence time.

o Extrude the molten mixture through the 1.75 mm die.

o Collect the extruded filament onto a spooler, ensuring consistent tension to maintain a
uniform diameter.

Protocol: FDM 3D Printing of Isomalt-Based Tablets

Objective: To print tablets from the prepared drug-loaded isomalt filament.
Equipment:

e Fused Deposition Modeling (FDM) 3D Printer

 Slicing software

 Digital calipers

Methodology:

o Tablet Design:

o Design the desired tablet geometry using CAD software (e.g., a cylindrical tablet, 10 mm
diameter, 3 mm height).

o Export the design as an STL file.
 Slicing and Printer Settings:

o Import the STL file into the slicing software.
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o Input the following initial printing parameters (to be optimized):

» Nozzle Temperature: 180-210°C (higher than HME to ensure proper flow)

» Bed Temperature: 40-60°C

» Print Speed: 20-40 mm/s[11]

» Layer Height: 0.1-0.2 mm

» Infill Density: 10-100% (can be varied to modulate drug release)

e Printing:

o Load the isomalt-based filament into the 3D printer.

o Initiate the printing process.

Characterization and Quality Control

Parameter

Method

Purpose

Filament Diameter

Digital calipers

Ensure consistency for reliable

extrusion during printing.

Tablet Weight Uniformity

Analytical balance

Assess dose uniformity.

Tablet Hardness

Tablet hardness tester

Evaluate mechanical strength.

Friability

Friability tester

Determine the tablet's

resistance to abrasion.

Solid-State Analysis

Differential Scanning
Calorimetry (DSC), X-Ray
Powder Diffraction (XRPD)

To confirm the amorphous
state of the API within the

isomalt matrix.[10]

Drug Content

HPLC or UV-Vis Spectroscopy

Quantify the amount of APl in
the filament and printed

tablets.

Dissolution Profile

USP Dissolution Apparatus
(e.g., Apparatus 2, paddle)

To evaluate the in vitro drug

release characteristics.[12]
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Selective Laser Sintering (SLS) of Isomalt-Based
Formulations

SLS is a powder bed fusion technique where a laser selectively sinters powdered material,
fusing the particles together to create a solid object layer by layer.[13] This method is
particularly promising for producing porous tablets with rapid disintegration times.

Scientific Principles and Rationale

The success of SLS depends on the powder's ability to absorb laser energy and undergo
sintering without degradation.[14] Isomalt's melting characteristics are suitable for this process.
A key consideration is the powder's flowability, which ensures uniform spreading of each layer.
The particle size, shape, and distribution of the isomalt-API blend are critical material
attributes.[14] The inclusion of a small amount of a laser-absorbing excipient (e.g., a colorant)
may be necessary if the isomalt-API mixture does not sufficiently absorb the laser's
wavelength.

Experimental Workflow for SLS of Isomalt-Based
Pharmaceuticals

Powder Formulation & Preparation 3D Printing & Characterization

F Powder Mix__(° N i
API & Isomalt Blending owder Mix_ (" powder C izati ‘ Optimized Powder Blend ‘ (Selecuve Laser Sintering (SLS))—>[ Post-Processing (De-powdering) )—»( Printed Tablet Characlerizallon] ‘

Formulation & Preparation
( Binder Solution Preparation a v 3D Printing & Post-Processing
| (Binder Jetting 3D Printing HDrying & Curing)—P( Printed Tablet Characterization )
(Isomalt-API Powder Blend) ~

J
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Figure 3: General workflow for creating pharmaceutical tablets using Binder Jetting with an
isomalt-based powder.

Protocol: Preparation of Isomalt Powder and Binder
Solution

Objective: To prepare the powder bed and binder solution for binder jetting.
Materials:
o Powder: Isomalt (granular or spray-dried), API.

¢ Binder Solution: Ethanol/water mixture (e.g., 70:30 v/v), additional binder (e.g., PVP K30,
0.5-2% w/v).

Methodology:
o Powder Preparation:

o Mix the isomalt and API in a blender to create a homogenous powder bed material.
» Binder Solution Preparation:

o Prepare the desired ethanol/water solvent mixture.

o If using an additional binder, slowly dissolve the PVP K30 in the solvent mixture with
stirring until a clear solution is formed.

o Filter the binder solution to remove any particulates that could clog the printhead.

Protocol: Binder Jetting 3D Printing of Isomalt-Based
Tablets

Objective: To print tablets using an isomalt powder bed and a suitable binder.

Equipment:
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e Binder Jetting 3D Printer
e CAD and slicing software
e Drying oven
Methodology:
e Tablet Design:
o Create the tablet design in CAD and export it as an STL file.
e Printer Setup and Parameters:

o Load the isomalt-API powder into the powder reservoir and the binder solution into the

binder cartridge.

o Set the following initial printing parameters (to be optimized):
» Layer Thickness: 100-200 pm
» Binder Saturation: 75-150%
» Spreader Speed: 40-100 mm/s

e Printing and Post-Processing:
o Initiate the printing process.
o After printing, carefully remove the "green" tablets from the powder bed.

o Dry the tablets in an oven at a low temperature (e.g., 40°C) for several hours to remove
the solvent and solidify the structure. [15]

Conclusion and Future Perspectives

Isomalt presents a versatile and promising excipient for the 3D printing of pharmaceuticals. Its
favorable physicochemical properties make it adaptable to FDM, SLS, and Binder Jetting
technologies, enabling the fabrication of personalized dosage forms with various release
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profiles. The protocols outlined in this guide provide a solid foundation for researchers to

explore the potential of isomalt in this exciting field.

Future research should focus on developing a deeper understanding of the interplay between

isomalt, various APIs, and the specific parameters of each 3D printing technology. The

development of standardized, pharmaceutical-grade isomalt filaments and powders

specifically designed for 3D printing will be crucial for the translation of this technology from the

laboratory to clinical and commercial applications. As the field progresses, isomalt is poised to

become a key enabler in the manufacturing of the next generation of personalized medicines.
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¢ An overview of selective laser sintering technology. SZTE Publicatio Repozitérium. Available
at: [Link]

+ Preparation and characterization of immediate release 3D printed tablets using hot melt
extruded amorphous cyclosporine A filament. ResearchGate. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes & Protocols: 3D Printing of
Pharmaceuticals Using Isomalt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208957#3d-printing-of-pharmaceuticals-using-
isomalt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b1208957#3d-printing-of-pharmaceuticals-using-isomalt
https://www.benchchem.com/product/b1208957#3d-printing-of-pharmaceuticals-using-isomalt
https://www.benchchem.com/product/b1208957#3d-printing-of-pharmaceuticals-using-isomalt
https://www.benchchem.com/product/b1208957#3d-printing-of-pharmaceuticals-using-isomalt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

